Cas no 476459-22-0 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(naphthalen-2-yloxy)acetamide
• CAS No: 476459-22-0
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 6012923
• PubChem ID: 3551546
• Update Time: 2025-07-16

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(naphthalen-2-yloxy)acetamide
• Oprea1_023189
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(naphthalen-2-yloxy)acetamide
• CCG-276910
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(naphthalen-2-yloxy)acetamide
• 476459-22-0
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-naphthalen-2-yloxyacetamide
• SR-01000569524-1
• N-(2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-(naphthalen-2-yloxy)acetamide
• SR-01000569524
• F0529-0123
• AKOS016375530

• Inchi： 1S/C21H23N3O2S/c1-21(2,3)24-20(17-12-27-13-18(17)23-24)22-19(25)11-26-16-9-8-14-6-4-5-7-15(14)10-16/h4-10H,11-13H2,1-3H3,(H,22,25)
• InChI Key： WRMGQHKUSGPTAE-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(COC1C=CC3C=CC=CC=3C=1)=O)N(C(C)(C)C)N=2

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.4Ų

Additional information on N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(naphthalen-2-yloxy)acetamide

Introduction to N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(naphthalen-2-yloxy)acetamide (CAS No. 476459-22-0)

N-{2-tert-butyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]}-2-(naphthalen-2-yloxy)acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 476459-22-0, has garnered significant attention in the field of pharmaceutical research due to its unique chemical composition and promising therapeutic properties. The presence of both thieno[3,4-cpyrazol] and naphthalenyl moieties in its structure suggests a potential for diverse interactions with biological targets, making it a subject of intense study in medicinal chemistry.

The molecular framework of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]}-2-(naphthalen-2-yloxy)acetamide incorporates several key functional groups that contribute to its reactivity and biological efficacy. The thieno[3,4-cpyrazol] ring system is known for its stability and ability to engage in hydrogen bonding, while the naphthalenyl group provides additional spatial and electronic characteristics that can modulate binding interactions. These features make the compound a valuable candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their ability to exhibit a wide range of biological activities. Thieno[3,4-cpyrazol] derivatives have been particularly studied for their potential applications in treating various diseases, including cancer and inflammatory disorders. The tert-butyl substituent in the molecule enhances lipophilicity, which can improve membrane permeability and oral bioavailability. This structural feature is crucial for developing compounds that require efficient absorption and distribution within the body.

The acetamide moiety in the compound's structure plays a significant role in its pharmacological profile. Acetamides are known to possess analgesic, anti-inflammatory, and anticonvulsant properties. By incorporating this group into the molecular framework of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]}-2-(naphthalen-2-yloxy)acetamide, researchers aim to leverage these properties to develop novel therapeutic agents. The combination of the thieno[3,4-cpyrazol] and naphthalenyl groups with the acetamide moiety suggests a multifaceted approach to drug design, potentially targeting multiple biological pathways simultaneously.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing the biological activity of heterocyclic compounds. Researchers have been systematically modifying the structural features of thieno[3,4-cpyrazol] derivatives to enhance their potency and selectivity. The introduction of electron-withdrawing groups and spatially constrained moieties has been shown to improve binding affinity to biological targets. In the case of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]}-2-(naphthalen-2-yloxy)acetamide, these modifications are expected to contribute to its efficacy in modulating biological processes.

The naphthalenyl group in the compound's structure is another key feature that warrants further investigation. Naphthalene derivatives are well-documented for their pharmacological properties, including anti-microbial and anti-inflammatory effects. The presence of this group in N-{2-tert-butyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]}-2-(naphthalen-2-yloxy)acetamide suggests that it may exhibit similar activities. Additionally, the oxa-linkage between the naphthalenyl group and the acetamide moiety introduces flexibility into the molecular structure, which can influence binding interactions with biological targets.

In conclusion，N-{2-tert-butyl-2H,4H，6H-thieno[3，4-cpyrazol - 3 - yl } - 2 - (< strong >naphthalen - 2 - yloxy strong >)acetamide (CAS No. < strong >476459 - 22 - 0 strong >) is a promising compound with a complex molecular structure that holds significant potential for therapeutic applications。The combination of various functional groups，including thieno[3，4-cpyrazol]，naphthalen - 2 - yl，and acetamide，makes this compound a valuable candidate for further research in medicinal chemistry。Ongoing studies are expected to uncover new insights into its biological activities and mechanisms of action，potentially leading to novel drug candidates for treating various diseases。